Cas no 21314-31-8 (2-mercaptobenzo[g]quinazolin-4(3H)-one)

• Product Name: 2-mercaptobenzo[g]quinazolin-4(3H)-one
• CAS No: 21314-31-8
• MF: C₁₂H₈N₂OS
• MW: 228.269721031189
• CID: 911529
• PubChem ID: 12956473
• Update Time: 2025-05-24

2-mercaptobenzo[g]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-mercaptobenzo[g]quinazolin-4(3H)-one
• 2-sulfanylidene-1H-benzo[g]quinazolin-4-one
• 2-Mercapto-4-oxo-3.4-dihydro-benzo<g>chinazolin
• 2-thioxo-2,3-dihydro-1H-benzo[g]quinazolin-4-one
• 2-thioxo-benzo[g]quinazolin-4(3h)-one
• 21314-31-8
• EN300-7540909
• DTXSID60513904
• AKOS000124295
• 2-Sulfanylidene-2,3-dihydrobenzo[g]quinazolin-4(1H)-one
• 2-SULFANYL-3H,4H-BENZO[G]QUINAZOLIN-4-ONE

• Inchi： 1S/C12H8N2OS/c15-11-9-5-7-3-1-2-4-8(7)6-10(9)13-12(16)14-11/h1-6H,(H2,13,14,15,16)
• InChI Key： AUMIGSXHPRZFBI-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=C3C=CC=CC3=CC=2N1)=O

Computed Properties

• Exact Mass: 228.03600
• Monoisotopic Mass: 228.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 84.55000
• LogP: 2.36500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-mercaptobenzo[g]quinazolin-4(3H)-one

Introduction to 2-mercaptobenzo[g]quinazolin-4(3H)-one (CAS No: 21314-31-8)

2-mercaptobenzo[g]quinazolin-4(3H)-one (CAS No: 21314-31-8) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the benzo[g]quinazoline scaffold, which is a well-known motif in drug discovery, often featuring biological activities such as anticancer, antimicrobial, and anti-inflammatory effects. The presence of a sulfur-containing thiol group in its structure enhances its potential for interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of 2-mercaptobenzo[g]quinazolin-4(3H)-one consists of a benzene ring fused with a quinazoline ring system, with a thiol (-SH) functional group attached to the benzene ring. This configuration allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The thiol group is particularly noteworthy, as it can participate in various chemical reactions, including disulfide bond formation, which is relevant in redox signaling pathways and drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[g]quinazoline derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, 2-mercaptobenzo[g]quinazolin-4(3H)-one has been investigated for its ability to modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignant tumors. Preliminary studies suggest that this compound may exhibit inhibitory effects on these pathways, potentially leading to novel therapeutic strategies.

One of the most compelling aspects of 2-mercaptobenzo[g]quinazolin-4(3H)-one is its ability to engage with thiols in biological systems. Thiols are abundant in proteins and peptides, and their interaction with small molecules can lead to covalent binding or allosteric modulation of protein function. This property makes 2-mercaptobenzo[g]quinazolin-4(3H)-one a valuable tool for developing targeted therapies. For instance, its thiol group can react with cysteine residues in proteins, leading to the formation of stable adducts that disrupt normal cellular processes in cancer cells.

Recent advances in computational chemistry have also facilitated the study of 2-mercaptobenzo[g]quinazolin-4(3H)-one and its derivatives. Molecular docking simulations have been used to predict binding affinities and interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches have helped researchers identify key structural features that enhance binding affinity and selectivity. For example, modifications to the quinazoline core or the thiol group can significantly improve interactions with specific biological targets.

The synthesis of 2-mercaptobenzo[g]quinazolin-4(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the thiol moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological studies.

From a medicinal chemistry perspective, 2-mercaptobenzo[g]quinazolin-4(3H)-one represents an intriguing scaffold for drug development. Its combination of structural features—such as the benzo[g]quinazoline core and the thiol group—provides multiple opportunities for designing molecules with enhanced pharmacological properties. For instance, derivatives can be engineered to improve solubility, bioavailability, or metabolic stability while maintaining potent biological activity.

Preclinical studies have begun to explore the therapeutic potential of 2-mercaptobenzo[g]quinazolin-4(3H)-one in various disease models. In vitro assays have demonstrated inhibitory effects on cancer cell proliferation and survival, suggesting its potential as an anticancer agent. Additionally, preliminary animal studies have shown promising results in tumor growth inhibition without significant toxicity at tested doses. These findings warrant further investigation into its clinical applicability.

The role of sulfur-containing compounds in medicinal chemistry cannot be overstated. Thiols are known for their ability to interact with biological systems through redox-sensitive mechanisms, making them valuable tools for modulating cellular processes. 2-mercaptobenzo[g]quinazolin-4(3H)-one exemplifies this trend by leveraging its thiol group for targeted interactions with biological targets. This approach has opened new avenues for developing innovative therapies that exploit redox-sensitive pathways.

In conclusion, 2-mercaptobenzo[g]quinazolin-4(3H)-one (CAS No: 21314-31-8) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a benzo[g]quinazoline scaffold and a thiol group makes it an attractive candidate for further exploration as an anticancer agent and beyond. With ongoing advancements in synthetic chemistry and computational modeling, 2-mercaptobenzo[g]quinazolin-4(3H)-one and its derivatives are poised to play a crucial role in the development of novel therapeutic strategies.